Cas no 1082605-80-8 (2-(2,5-Dioxo-hexahydro-imidazo[4,5-d]imidazol-1-yl)-butyric acid)

• Product Name: 2-(2,5-Dioxo-hexahydro-imidazo[4,5-d]imidazol-1-yl)-butyric acid
• CAS No: 1082605-80-8
• MF: C₈H₁₂N₄O₄
• MW: 228.205281257629
• CID: 3103471
• PubChem ID: 5083034
• Update Time: 2025-05-23

2-(2,5-Dioxo-hexahydro-imidazo[4,5-d]imidazol-1-yl)-butyric acid Chemical and Physical Properties

Names and Identifiers

• 2-(2,5-Dioxo-hexahydro-imidazo[4,5-d]imidazol-1-yl)-butyric acid
• STK685520
• MFTQWNDYFASAIL-UHFFFAOYSA-N
• 1082605-80-8
• AKOS005599244
• 2-(2,5-dioxohexahydroimidazo[4,5-{d}]imidazol-1(2{H})-yl)butanoic acid
• 2-(2,5-dioxohexahydroimidazo[4,5-d]imidazol-1(2H)-yl)butanoic acid
• Imidazo[4,5-d]imidazole-1-acetic acid, .alpha.-ethyloctahydro-2,5-dioxo-
• 2-[2,5-DIOXOHEXAHYDROIMIDAZO[4,5-D]IMIDAZOL-1(2H)-YL]BUTANOIC ACID
• 2-(2,5-dioxo-3,3a,6,6a-tetrahydro-1H-imidazo[4,5-d]imidazol-4-yl)butanoic acid
• CS-0325305

• Inchi： 1S/C8H12N4O4/c1-2-3(6(13)14)12-5-4(10-8(12)16)9-7(15)11-5/h3-5H,2H2,1H3,(H,10,16)(H,13,14)(H2,9,11,15)
• InChI Key： MFTQWNDYFASAIL-UHFFFAOYSA-N
• SMILES： O=C1NC2C(NC(N2)=O)N1C(C(=O)O)CC

Computed Properties

• Exact Mass: 228.08585488Da
• Monoisotopic Mass: 228.08585488Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 111Ų

Additional information on 2-(2,5-Dioxo-hexahydro-imidazo[4,5-d]imidazol-1-yl)-butyric acid

Comprehensive Overview of 2-(2,5-Dioxo-hexahydro-imidazo[4,5-d]imidazol-1-yl)-butyric acid (CAS No. 1082605-80-8)

The compound 2-(2,5-Dioxo-hexahydro-imidazo[4,5-d]imidazol-1-yl)-butyric acid (CAS No. 1082605-80-8) is a specialized organic molecule with a unique heterocyclic structure. Its chemical name highlights the presence of a hexahydro-imidazo[4,5-d]imidazole core, which is functionalized with a butyric acid side chain. This structural combination makes it a subject of interest in pharmaceutical research, particularly in the development of novel bioactive compounds. Researchers are increasingly exploring its potential applications in drug design, owing to its ability to interact with biological targets.

In recent years, the demand for imidazole derivatives has surged due to their versatility in medicinal chemistry. The 2,5-dioxo moiety in this compound is particularly noteworthy, as it contributes to its reactivity and potential as a building block for more complex molecules. Scientists are investigating its role in synthesizing peptide mimetics and enzyme inhibitors, which are critical in treating various diseases. This aligns with the growing trend of personalized medicine and targeted therapies, where such compounds play a pivotal role.

The CAS No. 1082605-80-8 is often searched in academic and industrial databases, reflecting its relevance in cutting-edge research. Users frequently inquire about its synthetic pathways, solubility, and stability under physiological conditions. These queries underscore the need for detailed technical data, which is essential for optimizing its use in lab settings. Additionally, its spectroscopic properties (e.g., NMR, IR) are of interest to chemists aiming to characterize its purity and structure.

From an SEO perspective, keywords like "imidazole-based drug discovery" and "hexahydro-imidazo[4,5-d]imidazole applications" are trending, as they resonate with researchers and industry professionals. The compound's potential in green chemistry is another hot topic, with users searching for eco-friendly synthesis methods. This aligns with global efforts to reduce the environmental impact of chemical processes. By addressing these themes, this article aims to provide a holistic view of the compound while enhancing its discoverability online.

In conclusion, 2-(2,5-Dioxo-hexahydro-imidazo[4,5-d]imidazol-1-yl)-butyric acid represents a promising area of study in organic and medicinal chemistry. Its unique structure and functional groups offer numerous possibilities for innovation, making it a valuable subject for both academic and industrial research. As the scientific community continues to explore its applications, this compound is likely to remain a focal point in discussions about next-generation therapeutics and sustainable chemical synthesis.